Cas no 1006484-21-4 (1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006484-21-4
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD06805775
• CID: 3060480
• PubChem ID: 19623306
• Update Time: 2025-05-23

1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-(carboxymethyl)-1H-pyrazole-3-carboxylicacid
• 1006484-21-4
• EN300-92645
• BBL040398
• CS-0264356
• AKOS000314789
• MFCD06805775
• GQB48421
• 1-(carboxymethyl)pyrazole-3-carboxylic acid
• STK350286

• MDL： MFCD06805775
• Inchi： 1S/C6H6N2O4/c9-5(10)3-8-2-1-4(7-8)6(11)12/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： PEWYXGYHJGHLQC-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 170.03275668g/mol
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006484-21-4)

1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 1006484-21-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule, featuring a pyrazole core with carboxymethyl and carboxylic acid functional groups, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science.

The pyrazole scaffold is a prominent motif in medicinal chemistry, known for its ability to engage in hydrogen bonding and metal coordination, making it a valuable building block for designing bioactive molecules. The presence of both carboxymethyl and carboxylic acid groups in 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid enhances its reactivity, enabling diverse chemical modifications that can be exploited for synthesizing more complex derivatives.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of such compounds in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The structural flexibility of 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid allows for the development of molecules with tailored functionalities, which is crucial for achieving high specificity and efficacy in therapeutic applications.

One of the most compelling aspects of 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid is its role as a precursor in the synthesis of more sophisticated pharmacophores. Researchers have leveraged this compound to create novel analogs with enhanced pharmacokinetic profiles. For instance, modifications at the carboxymethyl and carboxylic acid positions have led to derivatives that exhibit improved solubility and metabolic stability, which are critical factors for drug development.

The compound's ability to form coordination complexes with metal ions has also been explored in various studies. Metallo-drugs, which utilize metal ions as therapeutic agents or pro-drugs, represent a growing field in medicine. The pyrazole ring in 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid can act as a chelating ligand, facilitating the design of metal-based therapeutics with targeted action. This property makes it particularly relevant for applications in oncology and infectious diseases, where metallo-drugs have shown promise.

Furthermore, the chemical versatility of 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid has been utilized in material science applications. Pyrazole derivatives are known to exhibit interesting electronic and optical properties, making them suitable for use in organic electronics, sensors, and catalysts. The introduction of functional groups like carboxymethyl and carboxylic acid further expands its utility by enabling conjugation with other molecular entities, thereby tailoring its physical and chemical characteristics for specific applications.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics based on this compound.

The synthesis of 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid itself is another area of active investigation. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve multi-step organic transformations, including condensation reactions, hydrolysis, and functional group interconversions. The optimization of these synthetic pathways is essential for ensuring a reliable supply of the compound for both research and industrial purposes.

In conclusion, 1-(Carboxymethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006484-21-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset in the quest for novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.